Cas no 2256706-94-0 (2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole structure
2256706-94-0 structure
Product Name:2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
CAS No:2256706-94-0
MF:C12H16BN3O2S
MW:280.16882610321
CID:6816363
PubChem ID:172402093
Update Time:2025-03-02

2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

    • CS-21672
    • 2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
    • 2256706-94-0
    • Inchi: 1S/C12H16BN3O2S/c1-11(2)12(3,4)18-13(17-11)9-8-14-10(19-9)16-7-5-6-15-16/h5-8H,1-4H3/i5D,6D,7D
    • InChI Key: FLUJCBHKVYYUEB-CRSPMMAGSA-N
    • SMILES: S1C(N2C([2H])=C([2H])C([2H])=N2)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 280.1244583Da
  • Monoisotopic Mass: 280.1244583Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4Ų

2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Related Literature

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